2-tert-Butoxy-1-morpholin-4-yl-ethanone

• Molecular Formula: C10H19NO3
• Molecular Weight: 201.26 g/mol
• IUPAC Name: 2-[(2-methylpropan-2-yl)oxy]-1-morpholin-4-ylethanone
• InChI: InChI=1S/C10H19NO3/c1-10(2,3)14-8-9(12)11-4-6-13-7-5-11/h4-8H2,1-3H3
• InChI Key: IEWLSECOMSFCRF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OCC(=O)N1CCOCC1

Description

2-tert-Butoxy-1-morpholin-4-yl-ethanone is a useful research compound. Its molecular formula is C10H19NO3 and its molecular weight is 201.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Morpholine (2.98 ml, 34.4 mmol), tert-Butoxy-acetic acid (4.485 g, 34.4 mmol) and HATU (13.093 g, 34.4 mmol) were dissolved in 15 ml dimethylformamide. The reaction mixture was stirred overnight at ambient temperature. It was extracted with ethyl acetate and the organic phase was washed with water, sodium bicarbonate solution, 1M HCl solution and finally with brine. The organic phase was dried over sodium sulfate, filtered, and concentrated to give 2-tert-Butoxy-1-morpholin-4-yl-ethanone (2.170 g, 10.78 mmol).